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Introduction
Creatine citrate, a salt formed from creatine and citric acid, is a popular supplement in sports

nutrition and a compound of interest in various research fields due to its potential ergogenic

and therapeutic effects. Accurate preparation of creatine citrate solutions with precise molar

concentrations is critical for reproducible experimental outcomes in pre-clinical and clinical

studies. These application notes provide a detailed guide for researchers, scientists, and drug

development professionals on the calculation of molar concentrations and the preparation of

creatine citrate solutions. This document outlines the necessary physicochemical properties,

provides step-by-step protocols, and includes a workflow for accurate solution preparation.

Physicochemical Properties of Creatine and Citric
Acid Derivatives
A clear understanding of the molecular weights of creatine and its citrate salts is fundamental

for accurate molarity calculations. Creatine can form different salts with citric acid, most

commonly creatine citrate (a 1:1 molar ratio) and tricreatine citrate (a 3:1 molar ratio). The

relevant molecular data are summarized in the tables below.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Reference

Creatine C₄H₉N₃O₂ 131.13 [1][2][3][4]

Citric Acid C₆H₈O₇ 192.12 [5]

Creatine Monohydrate C₄H₁₁N₃O₃ 149.15

Molecular Data for Creatine Citrate Salts

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Stoichiometry
(Creatine:Citri
c Acid)

Reference

Creatine Citrate C₁₀H₁₇N₃O₉ 323.26 1:1 [1][6][7]

Tricreatine

Citrate
C₁₈H₃₅N₉O₁₃ 585.5 3:1 [8]

Solubility Data
The solubility of creatine and its salts is a key factor in the preparation of aqueous solutions.

Creatine citrate exhibits higher water solubility compared to creatine monohydrate, which is

attributed to the lower pH of the resulting solution.[5]

Aqueous Solubility of Creatine Compounds
Compound

Solubility at 20°C
(g/L)

Resulting pH of
Saturated Solution

Reference

Creatine Citrate 29 3.2 [5]

Creatine Monohydrate 14 ~7.0 [5]

Experimental Protocols
Protocol for Preparing a 1 Molar (M) Stock Solution of
Creatine Citrate (1:1)
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This protocol details the steps to prepare a 1 M stock solution of creatine citrate.

Materials:

Creatine Citrate (1:1) powder (MW: 323.26 g/mol )

Deionized or distilled water

Calibrated analytical balance

Volumetric flask (appropriate size, e.g., 100 mL)

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Procedure:

Calculate the required mass of Creatine Citrate:

To prepare a 1 M solution, you need to dissolve the molar mass of the solute in 1 liter of

solvent.

For 1 L (1000 mL) of a 1 M solution, you would need 323.26 g of creatine citrate.

To prepare 100 mL of a 1 M solution, calculate the mass as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.1 L x 323.26 g/mol = 32.326 g

Weigh the Creatine Citrate:

Place the weighing paper/boat on the analytical balance and tare it.

Carefully weigh out 32.326 g of creatine citrate powder using a spatula.
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Dissolve the Creatine Citrate:

Add approximately 70-80 mL of deionized water to the volumetric flask.

Carefully transfer the weighed creatine citrate powder into the volumetric flask.

Add the magnetic stir bar to the flask and place it on a magnetic stirrer.

Stir the solution until the creatine citrate is completely dissolved. Gentle warming may be

applied to aid dissolution, but be mindful of potential degradation at elevated

temperatures.

Adjust the Final Volume:

Once the solute is fully dissolved, remove the flask from the stirrer.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Store the prepared solution in a clearly labeled, airtight container.

Due to the acidic nature of the solution and the potential for creatine degradation, it is

advisable to store the solution at 2-8°C and use it within a short period.[5] For long-term

storage, consider preparing fresh solutions.

Workflow for Molar Concentration Calculation
The following diagram illustrates the logical workflow for calculating the mass of creatine
citrate required to prepare a solution of a specific molar concentration.
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Start

Identify Compound
(e.g., Creatine Citrate 1:1)

Determine Molecular Weight (MW)
(e.g., 323.26 g/mol)

Calculate Mass Required
Mass = M x V_L x MW

Define Desired Molarity (M)
(e.g., 0.5 M)

Define Desired Volume (V)
(e.g., 250 mL)

Convert Volume to Liters (L)
(V_L = V_mL / 1000)

Weigh the Calculated Mass
of the Compound

Prepare Solution
(Dissolve in solvent and bring to final volume)

End

Click to download full resolution via product page

Caption: Workflow for calculating the mass of creatine citrate for a solution.
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Considerations for Solution Stability
Creatine in aqueous solutions, particularly at acidic pH, can undergo degradation to creatinine

over time.[5] The rate of this degradation is pH and temperature-dependent. Given that a

saturated solution of creatine citrate has a pH of 3.2, it is recommended to:

Prepare fresh solutions before use whenever possible.

If storage is necessary, keep solutions at refrigerated temperatures (2-8°C) to slow down the

degradation process.

For critical applications, it is advisable to verify the concentration of creatine in stored

solutions using analytical methods such as HPLC.

Conclusion
The accurate preparation of creatine citrate solutions is paramount for reliable scientific

research. This guide provides the essential data and a detailed protocol to enable researchers

to prepare solutions of desired molar concentrations with high precision. By following the

outlined procedures and considering the stability of the compound, researchers can ensure the

integrity and reproducibility of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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